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Compound of Interest

Compound Name: 6-Bromo-3-ethynylpyrazin-2-amine

Cat. No.: B13139164

Get Quote

Executive Summary
6-Bromo-3-ethynylpyrazin-2-amine (CAS: 1934505-83-5) is a high-value pharmacophore

scaffold, primarily utilized in the synthesis of allosteric SHP2 (Src homology-2 domain-

containing protein tyrosine phosphatase-2) inhibitors. Its structural uniqueness lies in the ortho

positioning of the amine and ethynyl groups, facilitating cyclization into fused bicyclic systems

(e.g., pyrazolo[3,4-b]pyrazines) found in clinical candidates like JAB-3068 and TNO155.

This guide addresses the supply chain opacity, pricing volatility, and strict quality control

protocols required to secure this intermediate, distinguishing it from its common regioisomer, 5-

bromo-3-ethynylpyrazin-2-amine.
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Feature Specification

Chemical Name 6-Bromo-3-ethynylpyrazin-2-amine

CAS Number 1934505-83-5

Molecular Formula C₆H₄BrN₃

Molecular Weight 198.02 g/mol

Physical State Pale yellow to off-white solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM

Key Functional Groups
Primary Amine (C2), Terminal Alkyne (C3),

Bromide (C6)

Regioisomer Risk
High: Often confused with 5-Bromo isomer

(CAS 1209289-08-6)

Structural Visualization
The compound features a pyrazine core where the ethynyl group at C3 and amine at C2 are

adjacent, enabling "click" chemistry or condensation reactions. The bromide at C6 serves as a

handle for further functionalization (e.g., Suzuki-Miyaura coupling) after the bicyclic core is

formed.

Supply Chain Landscape & Pricing Analysis[2]
The market for 6-Bromo-3-ethynylpyrazin-2-amine is tiered between "Catalog Suppliers"

(stocking small quantities) and "Custom Synthesis Organizations" (bulk manufacturing).

Verified Suppliers
Note: Availability fluctuates due to the stability of the terminal alkyne.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13139164/docs?utm_src=pdf-body#technical-procurement-quality-assurance-guide-6-bromo-3-ethynylpyrazin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13139164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Type Key Vendors Typical Scale Lead Time

Catalog Aggregators
BLD Pharm (Cat#

BD754761)Chemsrc
mg to 1 g

1–2 Weeks (Global

Stock)

Specialty CROs
ChemietekAxon

Medchem
1 g to 100 g

4–6 Weeks (Make-on-

demand)

Bulk Manufacturers
PharmaBlockWuXi

AppTec
kg scale 8–12 Weeks

Price Estimation (Q1 2025 Market Data)
Pricing is non-linear due to the synthesis difficulty (regioselectivity) and handling requirements

(cold chain).

Research Grade (100 mg - 500 mg): $150 – $400 per gram.

Pilot Scale (1 g - 10 g): $80 – $150 per gram.

Bulk (>100 g): Requires custom quotation; typically $2,000 – $5,000 per kg depending on

purity requirements.

Strategic Insight: Due to the instability of the terminal alkyne, many suppliers stock the TMS-

protected precursor (CAS 875781-41-2, 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine)

and perform the deprotection only upon order. Requesting the TMS-protected form and

deprotecting in-house (K₂CO₃/MeOH) is often cheaper and yields higher purity.

Technical Validation: Quality Assurance Protocols
Trusting a Certificate of Analysis (CoA) without verification is a critical risk in drug development.

The following self-validating system ensures the identity and purity of the received material.

The "Regioisomer Trap"
The most common failure mode is receiving the 5-bromo isomer instead of the 6-bromo isomer.

Standard LC-MS cannot distinguish these (same mass).

Differentiation Protocol (¹H NMR in DMSO-d₆):
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6-Bromo Isomer (Target): The aromatic proton at C5 is a singlet (no adjacent protons).

5-Bromo Isomer (Impurity): The aromatic proton at C6 is also a singlet.

Differentiation: You must rely on ¹³C NMR or NOESY.

NOESY: In the 6-bromo isomer, the Amine NH₂ protons (broad singlet ~7.0 ppm) will show

a NOE correlation with the Ethynyl proton (if planar) or lack correlation with the C5-H.

Coupling Constants: If accessible, ¹³C-H coupling constants differ between C5 and C6

positions relative to the pyrazine nitrogens.

Purity Assessment Workflow
The terminal alkyne is prone to oxidative homocoupling (Glaser coupling) to form a dimer.
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Figure 1: Quality Control Decision Matrix. Note that dark coloration often indicates alkyne

polymerization.

Synthesis & Manufacturing Context
Understanding the synthesis aids in predicting impurities. The 6-bromo isomer is typically

accessed via a regioselective Sonogashira coupling on a dibromo-pyrazine scaffold.

Synthetic Route Visualization
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Figure 2: Synthetic pathway emphasizing the critical regioselectivity step.

Causality of Experimental Choices
Why TMS-Acetylene? Direct use of acetylene gas is dangerous and leads to high rates of

bis-coupling (reacting at both C3 and C6). The TMS group provides steric bulk, improving

regioselectivity for the more reactive C3 position (ortho to the electron-donating amine).

Why C3 over C6? The amino group at C2 donates electron density. The C3 position is

electronically distinct from C6, but careful catalyst control is required to prevent mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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